Cas no 8014-09-3 (4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate)

4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate Properties

Names and Identifiers

• Patchouli oil
• Oil of patchouly
• PATCHOULI
• FEMA No. 2838
• Oil of patchouli
• Oils, patchouli
• Patchouli oil (Pogostemon cablin)
• Patchouli oil distilled
• Patchouly absolute (Pogostemon spp.)
• Patchouly oil
• Pogostemon cablin oil
• Pogostemon oil
• Pogostemon patchouli oil
• UNII-F3IN55X5PO
• Pogostemon cablin
• 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate
• 4-Nitrophenyl (2-(trimethylsilyl)ethyl) carbonate
• TEOC-ONp
• (4-nitrophenyl) 2-trimethylsilylethyl carbonate
• 2-(trimethylsilyl)ethyl p-nitrophenyl carbonate
• 2-(Trimethylsilyl)ethyl 4-nitrophenyl carbonate
• 4-[2-(Trimethylsilyl)ethoxycarbonyloxy]nitrobenzene
• Carbonic acid, 4-nitrophenyl 2-(trimethylsilyl)ethyl ester
• TEOC-ONP;4-Nitrophenyl-2-(trimethylsilyl)ethyl carbonate
• Carbonic acid 4-nitrophenyl 2-(trimethylsilyl)ethyl ester
• +Expand

• MDL： MFCD00147854
• InChIKey： ZAQWGGKIMQIVGM-UHFFFAOYSA-N
• Inchi： 1S/C12H17NO5Si/c1-19(2,3)9-8-17-12(14)18-11-6-4-10(5-7-11)13(15)16/h4-7H,8-9H2,1-3H3
• SMILES： [Si](C)(C)(C)CCOC(=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Heavy Atom Count: 19
• Complexity: 315
• Topological Polar Surface Area: 81.4

Experimental Properties

• Refractive Index: n20/D 1.509(lit.)
• Boiling Point: 287 °C(lit.)
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• FEMA: 2838
• Density: 0.963 g/mL at 25 °C(lit.)

Related Categories

• Natural Products and Extracts Flavors and Fragrances Fragrance